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Compound of Interest

Compound Name: 3,3-Dimethylcyclopentanone

Cat. No.: B1585620 Get Quote

CAS Number: 20500-49-6

This technical guide provides a comprehensive overview of 3,3-Dimethylcyclopentanone, a

key chemical intermediate with significant applications in organic synthesis and drug discovery.

This document is intended for researchers, scientists, and professionals in the field of drug

development, offering detailed information on its properties, synthesis, and applications.

Chemical and Physical Properties
3,3-Dimethylcyclopentanone is a cyclic ketone with a five-membered carbon ring.[1] Its

distinct structure, featuring two methyl groups on the same carbon atom, influences its physical

and chemical properties.[2] The presence of the ketone functional group makes it a versatile

precursor for various chemical transformations, including nucleophilic additions.[1]

The key physicochemical properties of 3,3-Dimethylcyclopentanone are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₁₂O [2][3][4][5]

Molecular Weight 112.17 g/mol [2][3]

CAS Number 20500-49-6 [2][3][4][5]

IUPAC Name 3,3-dimethylcyclopentan-1-one [2][3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 156.96 °C [6]

Melting Point -11.75 °C [6]

Density 0.92 g/cm³ [6]

Flash Point 46.57 °C [6]

Water Solubility 12,852.2 mg/L [6]

LogP 1.76560 [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,3-
Dimethylcyclopentanone. The following table summarizes key spectroscopic identifiers.

Spectroscopic Data Identifier/Reference

¹³C NMR Available on PubChem[3]

IR Spectra Available on PubChem[3]

GC-MS Available on PubChem[3]

InChI Key JSYAQLZSGHPSJD-UHFFFAOYSA-N

SMILES CC1(CCC(=O)C1)C

Synthesis of 3,3-Dimethylcyclopentanone
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Several synthetic routes to 3,3-Dimethylcyclopentanone have been reported. A notable

method involves a multi-step sequence starting from isobutyronitrile, which is particularly useful

for understanding the construction of the substituted cyclopentanone ring system.[7]

Representative Experimental Protocol: Multi-step
Synthesis
This protocol is a representative summary of a synthetic approach and may require

optimization for specific laboratory conditions.

Step 1: Alkylation of Isobutyronitrile

In a suitable reaction vessel, isobutyronitrile is reacted with 1-bromo-3-chloropropane in the

presence of a strong base (e.g., sodium amide) in an inert solvent (e.g., liquid ammonia or

THF).

The reaction mixture is stirred at a controlled temperature to facilitate the alkylation, yielding

5-chloro-2,2-dimethylpentanenitrile.

The product is isolated and purified using standard techniques such as extraction and

distillation.

Step 2: Formation of 2,2-Dimethyladiponitrile

The 5-chloro-2,2-dimethylpentanenitrile intermediate is then treated with a cyanide source,

such as sodium cyanide, in the presence of a phase-transfer catalyst (e.g., a quaternary

ammonium salt) in a suitable solvent system.

The reaction proceeds to form 2,2-dimethyladiponitrile.

The product is isolated by extraction and purified by distillation.

Step 3: Cyclization to 3,3-Dimethyl-2-amino-1-cyanocyclopentene

The 2,2-dimethyladiponitrile undergoes cyclization under basic conditions. A common

method for this type of intramolecular cyclization is the Thorpe-Ziegler reaction, which uses a

strong base like sodium ethoxide or sodium hydride.
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The reaction is typically carried out in an anhydrous, non-protic solvent such as toluene or

THF.

The resulting product is 3,3-dimethyl-2-amino-1-cyanocyclopentene.

Step 4: Hydrolysis to 3,3-Dimethylcyclopentanone

The final step involves the acid-catalyzed hydrolysis of the enaminonitrile intermediate.

The 3,3-dimethyl-2-amino-1-cyanocyclopentene is treated with an aqueous acid solution

(e.g., hydrochloric acid or sulfuric acid) and heated.

This hydrolysis step removes the amino and cyano groups, yielding the target molecule, 3,3-
Dimethylcyclopentanone.

The final product is purified by distillation.

Synthetic Workflow
The following diagram illustrates the key transformations in the synthesis of 3,3-
Dimethylcyclopentanone from isobutyronitrile.
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Caption: Synthetic pathway to 3,3-Dimethylcyclopentanone.
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Applications in Research and Drug Development
3,3-Dimethylcyclopentanone serves as a valuable building block in the synthesis of more

complex molecules, particularly in the pharmaceutical industry.

Intermediate for Cyclic Amino Acids: It is a precursor for the preparation of optically active

3,4-disubstituted cyclopentanones. These, in turn, are key intermediates in the synthesis of

cyclic amino acids, which are being investigated for the treatment of pain, psychiatric

disorders, and sleep disorders.[7]

Natural Product Synthesis: 3,3-Dimethylcyclopentanone is an intermediate in the total

synthesis of natural products such as tremulenolide A and tremulenediol A.[4][8] These

sesquiterpenes are of interest for their potential biological activities.

Synthesis of Phosphatase Inhibitors: The compound has been utilized as a starting material

in a multi-step synthesis of illudalic acid, a fungal natural product that exhibits phosphatase

inhibitory activity. This highlights its utility in developing potential therapeutic agents.[7]

Safety and Handling
3,3-Dimethylcyclopentanone is a flammable liquid and vapor. It is important to handle this

chemical with appropriate safety precautions in a well-ventilated area, away from heat, sparks,

and open flames. Personal protective equipment, including safety goggles, gloves, and a lab

coat, should be worn. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to 3,3-
Dimethylcyclopentanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585620#3-3-dimethylcyclopentanone-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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